![molecular formula C22H19ClN4O2 B2498996 2-(2-Chlorophenyl)-5-(4-(2-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile CAS No. 946277-78-7](/img/structure/B2498996.png)
2-(2-Chlorophenyl)-5-(4-(2-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-Chlorophenyl)-5-(4-(2-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential application in the field of medicine. This compound is also known as LY2940094 and is a selective inhibitor of phosphoinositide 3-kinase (PI3K) alpha and delta isoforms.
Scientific Research Applications
Synthesis and Biological Activity
Compounds with structures similar to "2-(2-Chlorophenyl)-5-(4-(2-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile" have been synthesized and studied for their biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, Bektaş et al. (2007) and Mhaske et al. (2014) report on the synthesis of novel derivatives and their screening for antimicrobial activities. These studies highlight the chemical's utility in developing new therapeutic agents with potential applications in combating infectious diseases (Bektaş et al., 2007) (Mhaske et al., 2014).
Antifungal and Anticancer Compounds
Further research into similar compounds has been directed towards their antifungal and anticancer properties, as demonstrated by Volkova et al. (2020) who synthesized a novel potential antifungal compound and characterized its physicochemical properties. This type of research is crucial for the development of new drugs and treatments, underscoring the compound's relevance in pharmacological investigations (Volkova et al., 2020).
Molecular Docking Studies
Molecular docking studies, such as those conducted by Karayel (2021), offer insights into the molecular interactions and stability of these compounds, furthering our understanding of their potential as EGFR inhibitors in cancer therapy. Such studies are pivotal for the rational design of drugs, enabling the identification of compounds with high specificity and efficacy against various targets (Karayel, 2021).
Chemical Synthesis and Modification
The research by Spencer et al. (2012) into the microwave-mediated synthesis and modification of a chemical library related to 5-aminooxazole-4-carbonitrile derivatives underlines the importance of these compounds in the development of new chemical entities. This approach is valuable for the rapid synthesis and testing of a wide range of compounds for various biological activities (Spencer et al., 2012).
properties
IUPAC Name |
2-(2-chlorophenyl)-5-[4-(2-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19ClN4O2/c1-15-6-2-3-7-16(15)21(28)26-10-12-27(13-11-26)22-19(14-24)25-20(29-22)17-8-4-5-9-18(17)23/h2-9H,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SANPQUKQIMIRCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC=CC=C4Cl)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.